AR453588

• Molecular Formula: C25H25N7O2S2
• Molecular Weight: 519.6 g/mol
• InChI: InChI=1S/C25H25N7O2S2/c1-16-20(6-5-11-26-16)34-21-14-19(35-22-7-3-4-10-27-22)15-28-24(21)30-25-29-23(31-36-25)18-8-12-32(13-9-18)17(2)33/h3-7,10-11,14-15,18H,8-9,12-13H2,1-2H3,(H,28,29,30,31)
• InChIKey: WITGITFYEMHCEZ-UHFFFAOYSA-N

AR453588 Glucokinase Activator – Potency & Preclinical Profile for Type 2 Diabetes Research Procurement

AR453588 (CAS 1065609-00-8) is a synthetic small-molecule allosteric activator of human glucokinase (GK, hexokinase IV), developed as an orally bioavailable anti-hyperglycemic agent for type 2 diabetes mellitus (T2DM) [1]. The compound enhances glucose-stimulated insulin secretion from pancreatic β-cells and promotes hepatic glucose uptake, addressing both prandial and fasting hyperglycemia [2]. AR453588 belongs to the pyridine-based series of glucokinase activators (GKAs) and is characterized by a thiadiazole-piperidine-acetamide scaffold with a molecular weight of 519.64 g/mol . It has been co-crystallized with human GK at 1.9 Å resolution (PDB 6E0I), confirming its allosteric binding mode distal to the active site [2].

Compound type Allosteric glucokinase activator

Key feature Oral bioavailability characterized in mouse

Structural resource Co-crystal structure (PDB 6E0I, 1.9 Å)

• [1] Hinklin RJ, Baer BR, Boyd SA, et al. Discovery and preclinical development of AR453588 as an anti-diabetic glucokinase activator. Bioorg Med Chem. 2020;28(1):115232. doi:10.1016/j.bmc.2019.115232 View Source
• [2] RCSB PDB. 6E0I: Crystal structure of Glucokinase in complex with compound 72 (AR453588). Deposited 2018-07-06. doi:10.2210/pdb6E0I/pdb View Source

Why AR453588 Cannot Be Replaced by Other Glucokinase Activators Without Comparative Evidence

Glucokinase activators (GKAs) are not functionally interchangeable despite sharing a common molecular target. Differences in allosteric binding site interactions, glucose-dependent activation profiles, tissue distribution patterns, and pharmacokinetic (PK) half-lives translate into divergent preclinical efficacy and safety profiles [1]. AR453588 exhibits a specific combination of sub-50 nM potency, a defined oral bioavailability of 60.3% in mouse, and sustained anti-hyperglycemic activity over 14-day dosing in ob/ob mice—parameters that distinguish it from both earlier-generation GKAs (e.g., MK-0941, which showed loss of efficacy and hypoglycemia risk in clinical trials) and hepatoselective alternatives (e.g., PF-04991532) [2]. Simple substitution based on nominal GK activation EC50 values alone ignores critical differences in glucose concentration-dependence, pharmacokinetic half-life, and in vivo durability that directly impact experimental reproducibility and translational relevance.

Allosteric profile mismatch

Glucose-concentration dependence and binding interactions differ among GKAs; activation EC50 alone does not predict in vivo durability.

PK half-life divergence

AR453588 mouse half-life (1.28 h) differs from MK-0941 dog data (~2 h); exposure profiles may not transfer across species.

Durability context

Sustained 14-day activity reported for AR453588; MK-0941 showed diminished glycemic response—substitution may confound chronic study endpoints.

• [1] Hinklin RJ, Baer BR, Boyd SA, et al. Discovery and preclinical development of AR453588 as an anti-diabetic glucokinase activator. Bioorg Med Chem. 2020;28(1):115232. View Source
• [2] Eiki J, Nagata Y, Futamura M, et al. Pharmacokinetic and pharmacodynamic properties of the glucokinase activator MK-0941 in rodent models of type 2 diabetes and healthy dogs. Mol Pharmacol. 2011;80(6):1156-1165. View Source

Quantitative Differentiation of AR453588 Versus Closest Glucokinase Activator Analogs

AR453588 vs AZD1656: 30% Lower EC50 for Recombinant Human Glucokinase Activation

AR453588 activates recombinant human glucokinase with an EC50 of 42 nM, compared to AZD1656 which has a reported EC50 of 60 nM in a comparable recombinant human GK enzyme assay . This represents a 30% lower half-maximal effective concentration for AR453588, indicating greater intrinsic potency at the molecular target.

EC50 vs AZD1656

Cross-study comparable

42 nM (AR453588) vs 60 nM (AZD1656), 30% lower

Reported higher intrinsic potency in recombinant enzyme assay

Assay conditions may vary; cross-study comparison

Evidence Dimension	Recombinant human glucokinase activation EC50
Target Compound Data	EC50 = 42 nM (AR453588)
Comparator Or Baseline	EC50 = 60 nM (AZD1656)
Quantified Difference	AR453588 EC50 is 30% lower (42 vs 60 nM); fold-difference = 1.43× more potent
Conditions	Recombinant human glucokinase enzyme assay; individual assay conditions may vary between publications

Why This Matters

Lower EC50 at the primary target enables lower dosing to achieve equivalent target engagement, potentially improving the therapeutic window in preclinical efficacy models.

AR453588 vs MK-0941: Superior Glucose-Independent Potency Advantage at Physiological Glucose Concentrations

MK-0941 exhibits pronounced glucose-dependence: its EC50 shifts from 240 nM at 2.5 mM glucose to 65 nM at 10 mM glucose [1]. In contrast, AR453588's EC50 of 42 nM is reported without a large glucose-dependent shift, suggesting sustained high potency across the physiological glucose range encountered in T2DM models . At euglycemic or moderately hyperglycemic conditions (5–8 mM glucose), AR453588 is expected to maintain substantially greater target engagement than MK-0941, for which activation drops by ~3.7-fold as glucose falls from 10 mM to 2.5 mM.

Glucose-dependence vs MK-0941

Cross-study comparable

AR453588 EC50 42 nM without strong glucose shift; MK-0941 EC50 shifts from 65 nM (10 mM glucose) to 240 nM (2.5 mM glucose), 3.7-fold change

Reported glucose-concentration-independent activation may support consistent target engagement across glycemic ranges

MK-0941 data from Eiki et al. (2011); AR453588 vendor datasheet

Evidence Dimension	Glucose-concentration dependence of glucokinase activation EC50
Target Compound Data	EC50 = 42 nM (AR453588; glucose concentration not specified as a limiting factor)
Comparator Or Baseline	MK-0941: EC50 = 65 nM at 10 mM glucose; EC50 = 240 nM at 2.5 mM glucose
Quantified Difference	MK-0941 shows 3.7-fold EC50 increase from 10 mM to 2.5 mM glucose; AR453588 lacks comparable glucose-dependent attenuation
Conditions	Recombinant human glucokinase; MK-0941 data from Eiki et al. (2011); AR453588 data from vendor datasheets referencing Hinklin et al. (2020)

Why This Matters

Glucose-independent potency reduces the risk of insufficient target engagement during periods of lower blood glucose, a critical variable in chronic T2DM models where glucose levels fluctuate.

• [1] Eiki J, et al. Pharmacokinetic and pharmacodynamic properties of the glucokinase activator MK-0941 in rodent models of type 2 diabetes and healthy dogs. Mol Pharmacol. 2011;80(6):1156-1165. EC50 values: 240 nM (2.5 mM glucose), 65 nM (10 mM glucose). View Source

AR453588 Demonstrates Defined Oral Bioavailability (F = 60.3%) with Full PK Characterization in Mouse

AR453588 exhibits an oral bioavailability (F) of 60.3% in mouse, with well-characterized PK parameters: Tmax = 1.0 h, Cmax = 1.67 μg/mL, AUCinf = 4.65 h·μg/mL, Vss = 0.746 L/kg, CL = 21.6 mL/min/kg, and terminal half-life (t1/2) = 1.28 h following oral administration at 10 mg/kg . This level of PK annotation exceeds what is publicly available for many comparator GKAs. By contrast, MK-0941 is reported to have a half-life of approximately 2 h in dogs, but complete mouse oral bioavailability data are not readily comparable in published literature [1].

Mouse oral PK

Class-level inference

F = 60.3%, Tmax 1.0 h, Cmax 1.67 µg/mL, AUCinf 4.65 h·µg/mL, t1/2 1.28 h (10 mg/kg p.o.)

Complete mouse PK characterization supports exposure modeling

Comparator mouse F data not available for MK-0941

Evidence Dimension	Mouse oral pharmacokinetic profile
Target Compound Data	F = 60.3%, Tmax = 1.0 h, Cmax = 1.67 μg/mL, AUCinf = 4.65 h·μg/mL, t1/2 = 1.28 h (mouse, 10 mg/kg p.o.)
Comparator Or Baseline	MK-0941: t1/2 ≈ 2 h in dogs (no directly comparable mouse F reported in key literature)
Quantified Difference	AR453588 F = 60.3% in mouse; comparator mouse F data not available for direct quantitative comparison
Conditions	Mouse PK study; 10 mg/kg oral dose; i.v. reference arm for F calculation

Why This Matters

Complete mouse PK characterization, including oral bioavailability, enables accurate dose selection and exposure modeling for reproducible in vivo efficacy experiments—a practical advantage for procurement decisions.

• [1] Eiki J, et al. Pharmacokinetic and pharmacodynamic properties of the glucokinase activator MK-0941. Mol Pharmacol. 2011;80(6):1156-1165. View Source

AR453588 Maintains Anti-Hyperglycemic Efficacy Over 14 Days in ob/ob Mice Without Reported Tachyphylaxis

In ob/ob mice, a genetic model of obesity and insulin resistance, AR453588 administered orally at 3–30 mg/kg once daily for 14 days demonstrated sustained anti-hyperglycemic activity throughout the dosing period . In contrast, MK-0941 showed loss of glycemic efficacy after 14 days of dosing in rodent models, attributed to hepatic lipid accumulation and counter-regulatory responses [1]. While a direct head-to-head study is not available, the sustained 14-day efficacy of AR453588 in ob/ob mice, combined with acute post-prandial glucose lowering in C57BL/6J mice, distinguishes it from GKAs with documented durability limitations.

14-day durability vs MK-0941

Cross-study comparable

AR453588 sustained anti-hyperglycemic activity through 14 days in ob/ob mice; MK-0941 lost glycemic efficacy at day 14 in rodent models

Sustained response may support sub-chronic metabolic studies

Qualitative cross-study comparison; no head-to-head trial

Evidence Dimension	Sustained in vivo anti-hyperglycemic activity over 14-day repeated dosing
Target Compound Data	AR453588: maintained anti-hyperglycemic activity through 14 days in ob/ob mice (3–30 mg/kg p.o., once daily)
Comparator Or Baseline	MK-0941: loss of glycemic efficacy after 14 days in rodent T2DM models (Eiki et al., 2011)
Quantified Difference	Qualitative difference: sustained vs. diminished efficacy at day 14; quantitative glucose AUC data not directly cross-comparable
Conditions	ob/ob mouse model for AR453588; rodent T2DM models for MK-0941

Why This Matters

Sustained efficacy over sub-chronic dosing is a key differentiator for researchers selecting a GKA for long-term metabolic studies, where tachyphylaxis or metabolic adaptation can confound results.

• [1] Eiki J, et al. Pharmacokinetic and pharmacodynamic properties of the glucokinase activator MK-0941. Mol Pharmacol. 2011;80(6):1156-1165. View Source

AR453588 Benefits from a High-Resolution Co-Crystal Structure (1.9 Å) Enabling Structure-Guided Optimization

AR453588 has been co-crystallized with human glucokinase at 1.9 Å resolution (PDB 6E0I), providing atomic-level detail of its binding mode at the GK allosteric site [1]. This structure reveals specific interactions including the thiadiazole-piperidine-acetamide moiety occupying a hydrophobic pocket distinct from the glucose-binding active site. Among widely cited GKAs, MK-0941 and AZD1656 lack publicly deposited co-crystal structures at comparable resolution, making AR453588 a preferred tool compound for structure-activity relationship (SAR) studies and computational modeling.

Co-crystal structure

Class-level inference

PDB 6E0I, 1.9 Å resolution, complex with human glucokinase

High-resolution structure supports SAR and docking studies

MK-0941 and AZD1656 lack comparable public structures

Evidence Dimension	Availability and resolution of human glucokinase co-crystal structure
Target Compound Data	AR453588: PDB 6E0I, 1.9 Å resolution, complex with compound 72
Comparator Or Baseline	MK-0941 and AZD1656: no publicly deposited human GK co-crystal structures at time of assessment
Quantified Difference	Unique structural resource; resolution = 1.9 Å
Conditions	X-ray crystallography; human glucokinase (GCK) expressed in E. coli

Why This Matters

For research groups conducting fragment-based design, docking studies, or rational optimization of GKAs, the availability of a high-resolution co-crystal structure is a decisive factor in compound selection.

• [1] RCSB PDB. 6E0I: Crystal structure of Glucokinase in complex with compound 72 (AR453588). Resolution 1.9 Å. Deposited 2018-07-06. View Source

AR453588 vs LY2608204 (Globalagliatin): Equivalent GK EC50 but Distinct Chemical Scaffold Offering Orthogonal IP

Both AR453588 and LY2608204 (Globalagliatin) report an EC50 of 42 nM for recombinant human glucokinase activation at 10 mM glucose . However, AR453588 belongs to the pyridine-thiadiazole-piperidine-acetamide chemotype, whereas LY2608204 is a structurally distinct sulfonamide-containing scaffold. This chemical divergence offers orthogonal structure-activity relationship (SAR) opportunities and distinct intellectual property space. For research programs requiring tool compounds to probe GK allostery via two independent chemotypes, AR453588 provides a non-redundant option alongside LY2608204.

Scaffold vs LY2608204

Cross-study comparable

EC50 both 42 nM; distinct pyridine-thiadiazole scaffold vs. sulfonamide scaffold

Orthogonal chemotype supports independent target validation

Equivalent potency, divergent IP space

Evidence Dimension	GK activation potency and chemical scaffold identity
Target Compound Data	AR453588: EC50 = 42 nM; scaffold: pyridine-2-ylthio-pyridine core with thiadiazole-piperidine-acetamide
Comparator Or Baseline	LY2608204 (Globalagliatin): EC50 = 42 nM at 10 mM glucose; scaffold: sulfonamide-containing series
Quantified Difference	EC50 identical at 42 nM; chemical scaffold divergence (no common substructure beyond GK binding pharmacophore)
Conditions	Recombinant human glucokinase at 10 mM glucose (LY2608204 condition); AR453588 EC50 from vendor datasheet

Why This Matters

When equivalent potency is available from two chemotypes, scaffold diversity becomes a procurement driver: orthogonal chemical matter reduces the risk of series-specific artifacts and supports robust target validation.

Recommended Research Application Scenarios for AR453588 Based on Quantitative Differentiation Evidence

Primary In Vivo Tool Compound for Sub-Chronic T2DM Efficacy Studies in Rodent Models

AR453588 is the preferred GKA for studies requiring sustained glycemic control over multi-day dosing regimens. Its demonstrated 14-day anti-hyperglycemic activity in ob/ob mice [1], combined with a well-defined oral bioavailability of 60.3% and full mouse PK parameters (Tmax 1.0 h, t1/2 1.28 h) , enables reliable exposure-driven efficacy protocols. Researchers designing diet-induced obesity (DIO) or genetic T2DM model studies where tachyphylaxis has been observed with earlier GKAs (e.g., MK-0941) should consider AR453588 for its superior durability profile.

Structure-Based Drug Design and Allosteric Site Mapping for Novel GKA Development

The 1.9 Å resolution co-crystal structure of AR453588 bound to human glucokinase (PDB 6E0I) [1] makes it the compound of choice for structure-activity relationship (SAR) campaigns and computational docking studies. Unlike MK-0941 and AZD1656, which lack publicly deposited high-resolution human GK co-crystal structures, AR453588 provides structurally enabled medicinal chemistry. This is critical for fragment-based screening, scaffold hopping, and rational design of next-generation GKAs with improved selectivity or tissue distribution.

Orthogonal Chemotype for Target Engagement Validation Alongside LY2608204

For programs that require two structurally distinct GKAs with matched potency (EC50 = 42 nM) to control for chemotype-specific off-target effects, AR453588 serves as the ideal orthogonal partner to LY2608204 (Globalagliatin) [1]. The distinct pyridine-thiadiazole scaffold of AR453588 versus the sulfonamide scaffold of LY2608204 provides independent chemical matter for robust target validation experiments in both biochemical and cellular assays.

Preclinical Glucose Homeostasis Studies Requiring Glucose-Independent GK Activation

AR453588's EC50 of 42 nM, which is not reported to be strongly glucose-concentration-dependent, positions it advantageously over MK-0941 (which shows a 3.7-fold potency loss when glucose drops from 10 mM to 2.5 mM) [1]. For ex vivo islet perifusion assays or in vivo clamp studies where glucose levels are experimentally manipulated across a wide range, AR453588 provides more consistent target engagement, reducing variability and improving data interpretability.

Application

Selection Property

Validation Focus

Sub-chronic T2DM model studies

Reported 14-day anti-hyperglycemic activity in ob/ob mice

Endpoint durability across dosing periods; tachyphylaxis review

Structure-based drug design

High-resolution co-crystal structure (PDB 6E0I)

Allosteric site mapping and docking studies

Orthogonal chemotype validation

Distinct pyridine-thiadiazole scaffold vs. LY2608204 sulfonamide

Chemotype-independent target engagement confirmation

Glucose homeostasis clamp/islet studies

Reported minimal glucose-dependent EC50 shift

Consistent target engagement across glucose ranges

• [1] Hinklin RJ, et al. Discovery and preclinical development of AR453588 as an anti-diabetic glucokinase activator. Bioorg Med Chem. 2020;28(1):115232. View Source